2-Tert-butyl-3-hydroxybenzoic acid

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 2-tert-butyl-3-hydroxybenzoic acid
• InChI: InChI=1S/C11H14O3/c1-11(2,3)9-7(10(13)14)5-4-6-8(9)12/h4-6,12H,1-3H3,(H,13,14)
• InChI Key: OLIBWUWLUOVCHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC=C1O)C(=O)O

Description

2-Tert-butyl-3-hydroxybenzoic acid is a substituted benzoic acid derivative featuring a tert-butyl group at the 2-position and a hydroxyl group at the 3-position of the aromatic ring. This structural arrangement confers unique physicochemical properties, such as enhanced steric hindrance from the bulky tert-butyl group and increased acidity due to the electron-withdrawing hydroxyl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

One of the common methods for synthesizing 2-tert-butyl-3-hydroxybenzoic acid involves the reaction of 3,5-di-tert-butyl-4-hydroxybenzoic acid with specific reagents under controlled conditions. For instance, the synthesis can be achieved through a bismuth-based cyclic process from carbon dioxide and 3,5-di-tert-butyl-4-phenol using bismuth-based C–H bond activation and CO2 insertion chemistry .

Industrial Production Methods

Industrial production of 2-tert-butyl-3-hydroxybenzoic acid typically involves large-scale chemical processes that ensure high yield and purity. The specific details of these methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

2-Tert-butyl-3-hydroxybenzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or other reduced forms.

Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce alcohols.

Scientific Research Applications

2-Tert-butyl-3-hydroxybenzoic acid has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including antioxidant and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of inflammatory diseases.

Industry: It is used in the production of certain polymers and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of 2-tert-butyl-3-hydroxybenzoic acid involves its interaction with specific molecular targets and pathways. The phenol group in the compound expresses antioxidant properties, which contribute to its anti-inflammatory activity . The exact molecular targets and pathways may vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers of tert-Butyl Benzoic Acids

The position of the tert-butyl group significantly influences acidity and solubility. provides pKa values for related isomers:

Compound	pKa
2-tert-Butylbenzoic acid	3.57
3-tert-Butylbenzoic acid	4.199
4-tert-Butylbenzoic acid	4.389

The lower pKa of 2-tert-butylbenzoic acid (3.57) compared to its 3- and 4-isomers indicates stronger acidity, likely due to steric effects destabilizing the carboxylate anion. In contrast, 2-tert-butyl-3-hydroxybenzoic acid would exhibit even greater acidity due to the additional electron-withdrawing hydroxyl group at the 3-position, though direct data is unavailable .

Functional Group Variations: Hydroxyl vs. Alkoxy

3-Tert-butoxybenzoic acid (CAS 15360-02-8, C₁₁H₁₄O₃) differs from 2-tert-butyl-3-hydroxybenzoic acid by replacing the hydroxyl group with a tert-butoxy group. Key distinctions include:

• Acidity : The hydroxyl group in 2-tert-butyl-3-hydroxybenzoic acid enhances acidity (pKa ~2–3 estimated) compared to the less acidic tert-butoxy analog (pKa ~4–5).
• Solubility : The hydroxyl group improves water solubility via hydrogen bonding, whereas the hydrophobic tert-butoxy group reduces it.
• Synthetic Accessibility : 3-Tert-butoxybenzoic acid is synthesized with yields up to 92% (), while 2-tert-butyl-3-hydroxybenzoic acid may require more complex regioselective methods .

Antioxidant Activity Compared to Phenolic Analogs

highlights phenolic antioxidants like butylated hydroxytoluene (BHT) and butylated hydroxyanisole (BHA), which inhibit polycyclic aromatic hydrocarbon (PAH) carcinogenesis by blocking metabolic activation. While 2-tert-butyl-3-hydroxybenzoic acid shares structural similarities (phenolic hydroxyl + bulky alkyl group), its efficacy in inhibiting aryl hydrocarbon hydroxylase or DNA adduct formation remains unstudied.

Research Findings and Implications

Physicochemical Properties

• Steric Effects : The tert-butyl group at the 2-position reduces molecular flexibility and may hinder interactions with enzymes or receptors.
• Acidity : The compound’s dual electron-withdrawing groups (carboxylic acid and hydroxyl) likely result in a pKa lower than 3.57, enhancing solubility in biological matrices .